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Compound of Interest

Compound Name: Butylbenzene

Cat. No.: B1677000

This guide provides a comprehensive overview of the spectroscopic data for butylbenzene,
including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data. It is intended for researchers, scientists, and professionals in drug development who
require a detailed understanding of the characterization of this compound. The guide includes
structured data tables, detailed experimental protocols, and visualizations of the analytical
workflow.

Spectroscopic Data of Butylbenzene

The following tables summarize the key spectroscopic data for butylbenzene, providing a
guantitative reference for its structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (Proton NMR) Data[1][2]
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
Aromatic protons
7.29 -7.17 m 5H
(CeH5s)
Benzylic protons (-
2.61 t 2H yiep (
CHz-)
Methylene protons (-
1.60 sextet 2H
CH2-CH2-CH5)
Methylene protons (-
1.36 sextet 2H
CH2-CHs3)
0.93 t 3H Methyl protons (-CHs)
13C NMR (Carbon-13 NMR) Data[3]
Chemical Shift (6) ppm Assignment

142.8 Quaternary aromatic carbon (C-1)
128.4 Aromatic carbons (C-3, C-5)

128.2 Aromatic carbons (C-2, C-6)

125.6 Aromatic carbon (C-4)

35.9 Benzylic carbon (-CHz-)

33.8 Methylene carbon (-CH2-CH2-CH3)
22.4 Methylene carbon (-CH2-CHs)
14.0 Methyl carbon (-CHs)

Infrared (IR) Spectroscopy[2][4][5]
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Wavenumber (cm~?) Intensity Assignment

3085 - 3030 Medium Aromatic C-H stretch

2955 - 2860 Strong Aliphatic C-H stretch

1605, 1495 Medium to Strong Aromatic C=C ring stretch
1465, 1378 Medium Aliphatic C-H bend

740, 695 Strong Monosubstituted benzene C-H

out-of-plane bend

Mass Spectrometry (MS)[2][6]

mlz Relative Intensity (%) Assighment

134 26.3 [M]* (Molecular ion)

92 59.7 [C7Hs]*

o1 100 I[JC;;I:;P (Tropylium ion, base
77 6.5 [CeHs]* (Phenyl cation)

65 125 [CsHs]*

43 2.2 [CsH7]*

29 2.2 [C2Hs]*+

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented

above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:[4][5]

e Accurately weigh 5-25 mg of butylbenzene for *H NMR or 20-50 mg for 13C NMR.[4][5]
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Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,
CDCIl3) in a clean, dry vial.[4]

Filter the solution through a pipette with a small plug of glass wool to remove any particulate
matter.

Transfer the filtered solution into a clean 5 mm NMR tube to a height of 4-5 cm.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing.[6]

Cap the NMR tube securely.

Instrumental Analysis:[4]

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to optimize its homogeneity and achieve high resolution.
Tune and match the probe to the appropriate nucleus (*H or 13C).

Set the acquisition parameters, including the number of scans, spectral width, and relaxation
delay.

Acquire the NMR spectrum.

Process the raw data by applying Fourier transformation, phase correction, and baseline
correction.

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):[7]

Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.

Place one to two drops of liquid butylbenzene onto the surface of one salt plate.
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o Carefully place the second salt plate on top of the first, creating a thin liquid film between
them.

o Ensure there are no air bubbles in the film.

Instrumental Analysis:[8][9]

e Place the prepared salt plate assembly into the sample holder of the FT-IR spectrometer.
e Acquire a background spectrum of the empty instrument.

e Acquire the IR spectrum of the butylbenzene sample. The instrument measures the
absorption of infrared radiation at different frequencies.[10][11]

» The final spectrum is presented as a plot of transmittance or absorbance versus
wavenumber.

Mass Spectrometry (MS)

Sample Introduction and lonization:[12][13][14]

 Introduce a small amount of the butylbenzene sample into the mass spectrometer, often via
direct infusion or coupled with a gas chromatograph (GC-MS).

e The sample is vaporized in a high vacuum environment.

 In Electron lonization (El), the vaporized molecules are bombarded with a high-energy
electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a
positively charged molecular ion ([M]*) and causing fragmentation.[13][14]

Mass Analysis and Detection:[12][14]
e The resulting ions (molecular ion and fragment ions) are accelerated by an electric field.

e The accelerated ions then pass through a magnetic field, which deflects them based on their
mass-to-charge (m/z) ratio. Lighter ions are deflected more than heavier ions.

o A detector at the end of the flight path records the abundance of ions at each m/z value.
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e The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualizations

The following diagrams illustrate the relationships between the spectroscopic techniques and

the structural information they provide for butylbenzene.

Spectroscopic Techniques Structural Information

Mass Spectrometry Molecular Weight & Fragmentation

Butylbenzene Sample > IR Spectroscopy »-(  Functional Groups

»-| Proton & Carbon Environment
(Connectivity)

NMR Spectroscopy

Click to download full resolution via product page

Caption: Workflow of Spectroscopic Analysis for Butylbenzene.
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Butylbenzene Structure

CeHs-CH2-CH2-CH2-CH3

| —

Aromatic Ring Butyl Chain

/ / Spectroscopic‘ 'Correlations \ \

1H NMR: 7.29-7.17 ppm 1H NMR: 0.93-2.61 ppm IR: 3085-3030 cm~1 (C-H) MS: m/z 134 [M]*+
13C NMR: 125.6-142.8 ppm 13C NMR: 14.0-35.9 ppm 1605, 1495 cm~1 (C=C) m/z 91 [C7H7]*

IR: 2955-2860 cm~* (C-H)

Click to download full resolution via product page

Caption: Correlation of Butylbenzene Structure with Spectroscopic Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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